Azonic acid

Specification

• Description: Nitric acid, other than red fuming appears as a pale yellow to reddish brown liquid with reddish brown vapors and a suffocating odor. Very toxic by inhalation. Corrosive to metals or tissue. Accelerates the burning of combustible material and may cause ignition of combustible materials upon contact. Prolonged exposure to low concentrations or short term exposure to high concentrations may result in adverse health effects. Density 12 lb / gal.; Nitric acid, red fuming appears as a pale yellow to reddish brown liquid generating red-brown fumes and having a suffocating odor. Very toxic by inhalation. Corrosive to metals or tissue. Prolonged exposure to low concentrations or short term exposure to high concentrations may result in adverse health effects. Rate of onset: Immediate Persistence: Hours - days Odor threshold: ~1 ppm Source/use/other hazard: Used in many industries; Very corrosive to skin/mucous membranes as well as metals & other materials.; Nitric acid is a nitrogen oxoacid of formula HNO3 in which the nitrogen atom is bonded to a hydroxy group and by equivalent bonds to the remaining two oxygen atoms. It has a role as a protic solvent and a reagent. It is a conjugate acid of a nitrate.; Nitric Acid is a natural product found in Bombax ceiba, Tetradium glabrifolium, and other organisms with data available.; Nitric acid (HNO3), also known as aqua fortis and spirit of niter, is a highly corrosive mineral acid. The pure compound is colorless, but older samples tend to acquire a yellow cast due to decomposition into oxides of nitrogen and water. Most commercially available nitric acid has a concentration of 68%. When the solution contains more than 86% HNO3, it is referred to as fuming nitric acid. Nitric acid is the primary reagent used for nitration - the addition of a nitro group, typically to an organic molecule. The main industrial use of nitric acid is for the production of fertilizers. Nitric acid is neutralized with ammonia to give ammonium nitrate. The other main applications are for the production of explosives, nylon precursors, and specialty organic compounds.; Nitric acid (HNO3). A colorless liquid that is used in the manufacture of inorganic and organic nitrates and nitro compounds for fertilizers, dye intermediates, explosives, and many different organic chemicals. Continued exposure to vapor may cause chronic bronchitis; chemical pneumonitis may occur. (From Merck Index, 11th ed); See also: ... View More ...
• CAS No.: 12507-77-6
• Molecular Formula: HNO3
• Molecular Weight: 63.013 g/mol
• IUPAC Name: nitric acid
• Standard InChI: InChI=1S/HNO3/c2-1(3)4/h(H,2,3,4)
• Standard InChI Key: GRYLNZFGIOXLOG-UHFFFAOYSA-N
• Impurities: LESS THAN 0.5% BY WT IN TOTAL CHLORIDES, SULFATE, ARSENIC, HEAVY METALS, AND IRON
• SMILES: [NH+](O)(O)[O-]
• Canonical SMILES: [N+](=O)(O)[O-]
• Boiling Point: 181 °F at 760 mmHg (NIOSH, 2024); 83 °C; 121 °C; 181 °F
• Colorform: Transparent, colorless, or yellowish, fuming, hygroscopic, corrosive liquid; Colorless, yellow, or red fuming liquid.; Concentrated nitric acid is a colorless to yellow liquid.; Forms white, monoclinic crystals
• Melting Point: -44 °F (NIOSH, 2024); -41.6 °C; The freezing point curve for aqueous solutions of nitric acid has two maxima corresponding to melting points for the two hydrates of nitric acid: the monohydrate (77.77 wt% acid) at -37.62 °C and the trihydrate (58.83 wt% acid) at -18.47 °C. Local minima occur at 32, 71, and 91 wt % acid.; -44 °F